Cas no 941968-73-6 (3-(3-methoxypropyl)-1-(1-methyl-1H-indol-3-yl)urea)

• Product Name: 3-(3-methoxypropyl)-1-(1-methyl-1H-indol-3-yl)urea
• CAS No: 941968-73-6
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 5502839
• Update Time: 2025-05-26

3-(3-methoxypropyl)-1-(1-methyl-1H-indol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxypropyl)-3-(1-methylindol-3-yl)urea
• 3-(3-methoxypropyl)-1-(1-methyl-1H-indol-3-yl)urea

• Inchi： 1S/C14H19N3O2/c1-17-10-12(11-6-3-4-7-13(11)17)16-14(18)15-8-5-9-19-2/h3-4,6-7,10H,5,8-9H2,1-2H3,(H2,15,16,18)
• InChI Key： NHGSVOVKAQKDTK-UHFFFAOYSA-N
• SMILES： N(CCCOC)C(NC1C2=C(N(C)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-(3-methoxypropyl)-1-(1-methyl-1H-indol-3-yl)urea

Comprehensive Overview of 3-(3-Methoxypropyl)-1-(1-Methyl-1H-Indol-3-yl)urea (CAS No. 941968-73-6)

3-(3-Methoxypropyl)-1-(1-methyl-1H-indol-3-yl)urea (CAS No. 941968-73-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This urea derivative features a unique molecular structure combining a methoxypropyl group with a methyl-substituted indole moiety, making it a subject of interest for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its role as a potential modulator of biological pathways, though its exact mechanisms remain under investigation.

The compound's structure, characterized by the urea linkage and indole ring, aligns with modern trends in targeting protein-protein interactions (PPIs) and enzyme inhibition. In recent years, the scientific community has focused on small-molecule urea derivatives due to their versatility in binding to diverse biological targets. This has led to a surge in searches for terms like "urea-based drug candidates 2024" and "indole derivatives in therapeutics," reflecting growing curiosity about its applications.

From a synthetic chemistry perspective, CAS No. 941968-73-6 exemplifies advancements in heterocyclic compound design. Its methoxypropyl side chain enhances solubility, a critical factor in bioavailability—a hot topic in drug development forums. Analytical techniques such as HPLC and NMR spectroscopy are typically employed to verify its purity, addressing common queries like "how to characterize complex urea derivatives."

Current research trends highlight the compound's relevance in neuropharmacology and oncology, though no clinical claims can be made. Its structural similarity to known kinase inhibitors has spurred discussions in academic circles, coinciding with popular search terms such as "indole-urea hybrid molecules" and "next-generation targeted therapies." Stability studies under varying pH conditions—often searched as "urea derivative stability in formulation"—are also pivotal for its potential industrial applications.

Environmental and safety profiles of 3-(3-methoxypropyl)-1-(1-methyl-1H-indol-3-yl)urea adhere to standard laboratory handling protocols. While not classified as hazardous, proper storage at -20°C (a frequently asked detail in "long-term compound storage best practices") is recommended to maintain integrity. The compound's molecular weight (261.3 g/mol) and logP value (predicted ~2.1) further contribute to its pharmacokinetic evaluation—a key focus area in recent PubMed-indexed studies.

In summary, CAS No. 941968-73-6 represents an intriguing case study at the intersection of medicinal chemistry and molecular design. Its dual functional groups respond to contemporary demands for multitarget therapeutics, as evidenced by rising Google Scholar citations. As research progresses, this compound may illuminate new strategies in addressing complex diseases, mirroring the scientific community's pursuit of "novel bioactive scaffolds"—a phrase trending in 2024's literature.